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Compound of Interest

Compound Name: 2,3-Dihydroxyterephthalic acid

Cat. No.: B1584620 Get Quote

An In-depth Technical Guide to 2,3-
Dihydroxyterephthalic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dihydroxyterephthalic acid, a functionalized aromatic dicarboxylic acid, has garnered

significant interest within the scientific community. Its unique structural features, characterized

by the presence of two carboxylic acid groups and two hydroxyl groups on a benzene ring,

make it a versatile building block in supramolecular chemistry, materials science, and medicinal

chemistry. This guide provides a comprehensive overview of its fundamental properties,

synthesis, and key applications, with a focus on its relevance to researchers and professionals

in drug development.

Core Properties
The foundational attributes of 2,3-dihydroxyterephthalic acid are summarized below,

providing a crucial reference for its use in experimental design and material synthesis.
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Property Value Reference

CAS Number 19829-72-2 [1][2][3][4]

Molecular Formula C8H6O6 [1][2][3][4][5]

Molecular Weight 198.13 g/mol [1][2][4][5]

Synonyms
2,3-Dihydroxybenzene-1,4-

dicarboxylic acid
[3]

Appearance Light yellow solid [1]

InChI Key
OHLSHRJUBRUKAN-

UHFFFAOYSA-N
[3]

Synthesis and Characterization
The synthesis of 2,3-dihydroxyterephthalic acid is a critical aspect for its application. While

various methods have been reported in scientific literature, a common laboratory-scale

synthesis involves the oxidation of a suitable precursor. The purity of the synthesized

compound is paramount for its successful application, particularly in the formation of highly

ordered structures like Metal-Organic Frameworks (MOFs).

General Synthetic Workflow
A generalized workflow for the synthesis and purification of 2,3-dihydroxyterephthalic acid is

depicted below. This process highlights the key stages from starting materials to the final,

purified product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.alfa-chemistry.com/product/dihydroxyterephthalic-acid-cas-19829-72-2-416933.html
https://www.chemscene.com/product/19829-72-2.html
https://sielc.com/23-dihydroxyterephthalic-acid
https://www.synblock.com/product/19829-72-2.html
https://www.alfa-chemistry.com/product/dihydroxyterephthalic-acid-cas-19829-72-2-416933.html
https://www.chemscene.com/product/19829-72-2.html
https://sielc.com/23-dihydroxyterephthalic-acid
https://www.synblock.com/product/19829-72-2.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F9S7RAD6FM
https://www.alfa-chemistry.com/product/dihydroxyterephthalic-acid-cas-19829-72-2-416933.html
https://www.chemscene.com/product/19829-72-2.html
https://www.synblock.com/product/19829-72-2.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F9S7RAD6FM
https://sielc.com/23-dihydroxyterephthalic-acid
https://www.alfa-chemistry.com/product/dihydroxyterephthalic-acid-cas-19829-72-2-416933.html
https://sielc.com/23-dihydroxyterephthalic-acid
https://www.benchchem.com/product/b1584620?utm_src=pdf-body
https://www.benchchem.com/product/b1584620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material
(e.g., 2,3-dihydroxytoluene)
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Pure 2,3-Dihydroxyterephthalic Acid
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Caption: Generalized workflow for the synthesis and purification of 2,3-dihydroxyterephthalic
acid.
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Characterization Techniques
The identity and purity of 2,3-dihydroxyterephthalic acid are typically confirmed using a suite

of analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the molecular structure.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups (O-H, C=O, C-O).

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound. A

reverse-phase HPLC method with a mobile phase containing acetonitrile, water, and an acid

(e.g., phosphoric or formic acid) can be employed for analysis.[3]

Applications in Research and Development
The unique chemical structure of 2,3-dihydroxyterephthalic acid makes it a valuable

component in several areas of research and development.

Metal-Organic Frameworks (MOFs)
A primary application of 2,3-dihydroxyterephthalic acid is as an organic linker in the

synthesis of MOFs. The carboxylic acid groups coordinate with metal ions to form the

framework, while the hydroxyl groups can be utilized for post-synthetic modification or to impart

specific functionalities to the MOF, such as enhanced gas sorption or catalytic activity.

Drug Development and Medicinal Chemistry
In the context of drug development, the catechol (1,2-dihydroxybenzene) moiety within the

structure of 2,3-dihydroxyterephthalic acid is of particular interest. Catechols are known to be

present in various biologically active molecules and can chelate metal ions, which is a crucial

aspect in the study of certain enzymatic processes and disease states. While direct therapeutic

applications of 2,3-dihydroxyterephthalic acid are not widely established, its use as a

scaffold or building block in the synthesis of more complex, biologically active molecules is an

area of active research.
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Safety and Handling
2,3-Dihydroxyterephthalic acid is classified with the following hazard statements: H302

(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and

H335 (May cause respiratory irritation). Therefore, appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

chemical. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
2,3-Dihydroxyterephthalic acid is a versatile chemical compound with significant potential in

materials science and as a building block in medicinal chemistry. Its well-defined structure and

functional groups allow for a wide range of chemical modifications and applications. A thorough

understanding of its properties, synthesis, and handling is essential for its effective and safe

utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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